4-Fluoro-1-naphthaldehyde

• IUPAC Name: 4-fluoronaphthalene-1-carbaldehyde
• InChI: InChI=1S/C11H7FO/c12-11-6-5-8(7-13)9-3-1-2-4-10(9)11/h1-7H
• InChI Key: LZUCGZVKZDBILP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC=C2F)C=O
• Molecular Formula: C11H7FO
• DSSTOX Substance ID: DTXSID90427449
• Molecular Weight: 174.17 g/mol
• CAS No.: 172033-73-7

Description

4-Fluoro-1-naphthaldehyde is an organic compound with the chemical formula C11H7FO. It is a fluorinated derivative of naphthaldehyde, characterized by the presence of a fluorine atom at the fourth position of the naphthalene ring and an aldehyde group at the first position. This compound is used as a building block in organic synthesis and has applications in various fields, including pharmaceuticals and materials science .

Scientific Research Applications

4-Fluoro-1-naphthaldehyde has several scientific research applications:

Chemistry: Used as a building block in the synthesis of complex organic molecules and as an intermediate in the preparation of various fluorinated compounds.

Biology: Investigated for its potential biological activities and as a probe in biochemical studies.

Medicine: Explored for its potential use in the development of pharmaceuticals, particularly in the synthesis of fluorinated drug candidates.

Industry: Utilized in the production of advanced materials, including polymers and specialty chemicals.

Mechanism of Action

Target of Action

The primary target of 4-Fluoro-1-naphthaldehyde is the aromatic ring in organic compounds. The compound is involved in aromatic nucleophilic substitution (SNAr) reactions .

Mode of Action

This compound interacts with its targets through a concerted mechanism via the formation of a single transition state. This mechanism has a lower activation energy barrier compared to a stepwise mechanism . The reaction involves the nucleophilic attack of a sulfur atom of a methylthiolate to the carbon atom of this compound .

Biochemical Pathways

The primary biochemical pathway affected by this compound is the aromatic nucleophilic substitution (SNAr) reaction pathway. This pathway results in the formation of chemically important C-C, C-S, and C-O bonds .

Result of Action

It is known that the compound participates in aromatic nucleophilic substitution reactions, which are fundamental to many chemical processes .

Action Environment

The action of this compound is influenced by environmental factors such as the presence of solvents. The introduction of a solvent increases the activation energy barrier, indicating a significant effect of solvents on the transition state . The activation energy barrier was found to be a minimum in the gas phase, then in DMSO, followed by protic polar solvents methanol and water . Thus, the polar aprotic solvent DMSO works best for the aromatic nucleophilic substitution of fluorine .

Safety and Hazards

4-Fluoro-1-naphthaldehyde is harmful to aquatic life with long-lasting effects. It is advised to avoid release to the environment and dispose of contents/container to an approved waste disposal plant. Personal protective equipment, including chemical impermeable gloves, should be worn when handling this substance.

Preparation Methods

Synthetic Routes and Reaction Conditions: 4-Fluoro-1-naphthaldehyde can be synthesized through the aromatic nucleophilic substitution reaction of 1-naphthaldehyde with a fluorinating agent such as hydrogen fluoride or a fluoride salt. The reaction typically involves the following steps:

Starting Material: 1-naphthaldehyde.

Fluorination: Introduction of the fluorine atom using hydrogen fluoride or a fluoride salt under controlled conditions.

Reaction Conditions: The reaction is carried out under appropriate temperature and time conditions to achieve the desired product.

Industrial Production Methods: In an industrial setting, the production of this compound involves similar synthetic routes but on a larger scale. The process is optimized for yield and purity, often involving continuous flow reactors and advanced purification techniques to ensure high-quality output .

Chemical Reactions Analysis

Types of Reactions: 4-Fluoro-1-naphthaldehyde undergoes various chemical reactions, including:

Aromatic Nucleophilic Substitution: This reaction involves the replacement of the fluorine atom by a nucleophile, such as a thiolate ion, resulting in the formation of new C-S bonds.

Oxidation and Reduction: The aldehyde group can undergo oxidation to form carboxylic acids or reduction to form alcohols.

Condensation Reactions: The aldehyde group can participate in condensation reactions with amines or hydrazines to form imines or hydrazones.

Common Reagents and Conditions:

Nucleophilic Substitution: Methylthiolate ion in polar aprotic solvents like dimethyl sulfoxide (DMSO) or protic solvents like methanol and water.

Oxidation: Oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride.

Major Products:

Nucleophilic Substitution: Formation of substituted naphthaldehydes with new functional groups.

Oxidation: Formation of 4-fluoro-1-naphthoic acid.

Reduction: Formation of 4-fluoro-1-naphthylmethanol.

Comparison with Similar Compounds

• 4-Fluoro-2-naphthaldehyde
• 1-Fluoro-2-naphthaldehyde
• 1-Fluoronaphthalene

Comparison: 4-Fluoro-1-naphthaldehyde is unique due to the specific positioning of the fluorine atom and the aldehyde group, which influences its reactivity and applications. Compared to its isomers, this compound exhibits higher reactivity in nucleophilic substitution reactions, making it a valuable intermediate in organic synthesis .

Synthesis routes and methods I

Procedure details

SnCl4 (13 ml, 1M solution in dichloromethane) is added to a solution of dichlormethyl-methylether in dichloromethane (6 ml) at 0° C. After 1 hour at 0° C., a solution of 1-fluoro-naphtalene (1.46 g) in dichloromethane (4 ml) is added over 10 minutes. The reaction is stirred overnight at room temperature and then quenched with cold water (30 ml). The organic phase is separated and the aqueous phase is extracted 3 times with dichloromethane. The combined organic phases are dried over Na2SO4 and concentrated in vacuo to yield 4-fluoro-naphthalene-1-carbaldehyde (1.73 g, dark brown crystals). The crude product obtained is used without further purification, MS (HPLC/MS): no ionisation. Retention time: 3.88 min.

Synthesis routes and methods II

Procedure details

19.9 g Dichloromethyl methyl ether and 45.7 g tin chloride were dissolved in 70 ml dichloromethane. The solution was cooled to +5° C. and 20.0 g fluoronapthalene in dichloromethane (49 ml) was added over a 60 min period, while keeping the temperature at 5° C. The reaction was brought to room temperature after the addition. After 4 h the reaction was quenched by slowly pouring it into an ice/water mixture. This mixture was stirred for 15 min and left standing overnight. The dichloromethane layer was washed with water, dried (sodium sulphate), filtered through celite and concentrated in vacuo to obtain 24.0 g of 4-fluoro-naphthalene-1-carbaldehyde as an off white solid.

Synthesis routes and methods III

Procedure details

A solution of α,α-dichloromethyl methyl ether (5.9 mL, 65 mmol) in CH2Cl2 (30 mL) was cooled in an ice bath and then treated dropwise over 15 min with SnCl4 (7.6 mL, 65 mmol). After stirring for 45 min, a solution of 1-fluoronaphthalene (5.5 mL, 50 mmol) in CH2Cl2 (30 mL) was added. The mixture was allowed to slowly warm to room temperature while stirring overnight. The mixture was poured in ice water (100 mL) and diluted with CH2Cl2 (50 mL). The layers were separated. The organic layer was diluted with CH2Cl2 (100 mL), washed with H2O (3×50 mL), dried over Na2SO4, filtered, and the solvent was removed in vacuo to give the title compound (7.62 g, 87%) as a pale yellow solid: MS (ESI) m/e 175 (M+H)+.

Customer Q & A

Q1: What makes 4-Fluoro-1-naphthaldehyde useful in organic synthesis?

A1: this compound is a versatile building block in organic synthesis. Its reactivity stems from the fluorine atom, which activates the naphthalene ring towards aromatic nucleophilic substitution (SNAr) reactions [, ]. This allows for the facile introduction of various substituents at the 4-position of the naphthalene ring, expanding the possibilities for creating new molecules.

Q2: How does the presence of different solvents influence the reactivity of this compound in SNAr reactions?

A2: A study employing Density Functional Theory (DFT) calculations investigated the SNAr reaction of this compound with methylthiolate ion in various environments []. The study revealed that the reaction proceeds differently in the gas phase compared to protic and aprotic solvents. These differences highlight the significant role of solvent effects on the reaction mechanism and kinetics, providing valuable insights for optimizing reaction conditions in synthetic applications.

Q3: Is there an efficient method for synthesizing this compound on a larger scale?

A3: Yes, a study outlines a convenient large-scale synthesis of this compound [, ]. While the specifics of this synthesis are not detailed in the abstracts provided, the existence of such a method suggests that this compound can be readily accessed for further research and applications.